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Compound of Interest

Compound Name: Cyclobutylboronic acid

Cat. No.: B1355232

For Researchers, Scientists, and Drug Development Professionals

This guide provides core information regarding the molecular properties of cyclobutylboronic
acid, a compound of interest in various chemical and pharmaceutical research applications.

Core Molecular Data

Cyclobutylboronic acid is a member of the boronic acid family, characterized by a
cyclobutane ring attached to a boronic acid moiety. This structure imparts specific chemical
properties that are leveraged in synthetic chemistry and drug design.

The fundamental molecular attributes of cyclobutylboronic acid are summarized below. This
data is essential for stoichiometric calculations, analytical characterization, and computational
modeling.

Property Value

Molecular Formula CaHoBO2[1][2][3][4][5]

Molecular Weight 99.92 g/mol [1][3][4][5] or 99.93 g/mol [2]
Synonyms Cyclobutaneboronic acid[1][5]

CAS Number 849052-26-2[1][2][3][4]
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Experimental Protocols

The determination of the molecular weight and formula of a compound like cyclobutylboronic
acid is a standard procedure in analytical chemistry. High-resolution mass spectrometry
(HRMS) is typically employed to ascertain the accurate mass and, consequently, the elemental
composition. Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the
structure and the types and number of atoms present.

While detailed, specific experimental protocols for the initial determination of these properties
for cyclobutylboronic acid are not publicly disseminated as standalone research papers, the
general methodologies are well-established:

o Mass Spectrometry for Molecular Weight and Formula Determination:

o A high-purity sample of cyclobutylboronic acid is ionized, often using techniques like
electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS).

o The ionized molecules are then passed through a mass analyzer, which separates them
based on their mass-to-charge ratio.

o High-resolution instruments provide a highly accurate mass measurement, which can be
used to deduce the precise elemental formula from a limited number of possibilities.

 NMR Spectroscopy for Structural Confirmation:

o H NMR and 3C NMR spectra are acquired to identify the chemical environment and
connectivity of the hydrogen and carbon atoms in the molecule.

o 1B NMR is specifically used to characterize the boron center.

o The integration and splitting patterns in the spectra help to confirm the cyclobutyl structure
and the presence of the boronic acid group.

Logical Workflow for Compound Characterization

The process of identifying and confirming the molecular formula and weight of a chemical
compound follows a logical and systematic workflow.
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Synthesis & Purification
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Caption: Workflow for Chemical Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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